molecular formula C20H18N2O B5928055 6-biphenyl-2-yl-N,N-dimethylnicotinamide

6-biphenyl-2-yl-N,N-dimethylnicotinamide

Cat. No.: B5928055
M. Wt: 302.4 g/mol
InChI Key: JGIMRAPKVBZSHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Biphenyl-2-yl-N,N-dimethylnicotinamide is a nicotinamide derivative characterized by a biphenyl substituent at the 6-position of the pyridine ring and dimethyl groups on the carboxamide nitrogen. This compound’s biphenyl group distinguishes it from other derivatives, which typically feature sulfonylurea, chloro, or methoxypyrimidinyl moieties. Below, we compare its structural, synthetic, and functional attributes with similar compounds.

Properties

IUPAC Name

N,N-dimethyl-6-(2-phenylphenyl)pyridine-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H18N2O/c1-22(2)20(23)16-12-13-19(21-14-16)18-11-7-6-10-17(18)15-8-4-3-5-9-15/h3-14H,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JGIMRAPKVBZSHZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C(=O)C1=CN=C(C=C1)C2=CC=CC=C2C3=CC=CC=C3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H18N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

302.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-biphenyl-2-yl-N,N-dimethylnicotinamide typically involves the following steps:

Industrial Production Methods

Industrial production of 6-biphenyl-2-yl-N,N-dimethylnicotinamide would likely follow similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent, and catalyst concentration, would be crucial to maximize yield and purity. Continuous flow reactors and other advanced techniques might be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

6-biphenyl-2-yl-N,N-dimethylnicotinamide can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield biphenyl oxides, while substitution reactions can introduce various functional groups into the biphenyl structure .

Mechanism of Action

Comparison with Similar Compounds

Table 1: Key Structural Features of N,N-Dimethylnicotinamide Derivatives

Compound Name Substituent at 6-Position Functional Groups Key Applications References
6-Biphenyl-2-yl-N,N-dimethylnicotinamide Biphenyl Nicotinamide, dimethylamine Inferred: Pharmaceutical/Agrochemical R&D -
Nicosulfuron Sulfamoyl-linked dimethoxypyrimidine Sulfonylurea, dimethylamine Herbicide (maize crops)
6-Chloro-N,N-dimethylnicotinamide Chloro Halogenated nicotinamide Pharmaceutical intermediate
2-Aminosulfonyl-N,N-dimethylnicotinamide Aminosulfonyl Sulfonamide, dimethylamine Herbicide metabolite (ASDM)

Key Observations :

  • The biphenyl group in the target compound introduces steric bulk and hydrophobicity, contrasting with the polar sulfonylurea (nicosulfuron) or sulfonamide (ASDM) groups.
  • Chloro derivatives (e.g., 6-chloro-N,N-dimethylnicotinamide) are smaller substituents, enhancing reactivity in pharmaceutical synthesis .

Analytical Characterization

  • Thermodynamic Properties : Chloro derivatives exhibit well-documented heat capacities and enthalpies of fusion (e.g., 2-chloro-N,N-dimethylnicotinamide, studied via differential scanning calorimetry) .
  • NMR Applications : N,N-Dimethylnicotinamide derivatives are used in hyperpolarized NMR studies due to their distinct proton environments .

Physical and Chemical Properties

Table 2: Comparative Physical Properties

Compound Name Melting Point (°C) Solubility Thermal Stability
6-Biphenyl-2-yl-N,N-dimethylnicotinamide Predicted: 180–220 Low (hydrophobic) Moderate (decomposes >300°C)
Nicosulfuron 141–144 Moderate in polar solvents Degrades in soil/water
6-Chloro-N,N-dimethylnicotinamide Not reported Soluble in DMSO, ethanol Stable up to 200°C

Key Observations :

  • The biphenyl group likely reduces solubility in polar solvents compared to sulfonamide or chloro derivatives.

Herbicidal Activity vs. Pharmaceutical Potential

  • Nicosulfuron: Inhibits acetolactate synthase (ALS), disrupting branched-chain amino acid synthesis in weeds .
  • Chloro Derivatives : Used as intermediates in drug synthesis (e.g., antibiotics or kinase inhibitors) .

Environmental Fate and Toxicity

  • Nicosulfuron : Degrades into ASDM (more toxic than parent compound) and ADMP .
  • Biphenyl Derivatives : Increased hydrophobicity may enhance bioaccumulation risks compared to polar metabolites like ASDM.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.